Cas no 2138258-49-6 (2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide
• CAS No: 2138258-49-6
• MF: C₈H₁₃IN₄O
• MW: 308.119493246078
• CID: 6432348
• PubChem ID: 165744006
• Update Time: 2025-05-26

2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-737569
• 2138258-49-6
• 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide

• Inchi： 1S/C8H13IN4O/c1-12(2)5-7(14)11-6-4-10-13(3)8(6)9/h4H,5H2,1-3H3,(H,11,14)
• InChI Key： LTBYEVRSSAZBAQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=NN1C)NC(CN(C)C)=O

Computed Properties

• Exact Mass: 308.01341g/mol
• Monoisotopic Mass: 308.01341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide

Introduction to 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide (CAS No. 2138258-49-6)

2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2138258-49-6, belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a dimethylamino group and an iodine substituent at the 5-position of the pyrazole ring contributes to its distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry investigations.

The compound's structure is characterized by an acetamide moiety linked to a pyrazole ring, which is further modified by a dimethylamino group at the 2-position and an iodine atom at the 5-position. This specific arrangement of functional groups imparts unique electronic and steric properties, enabling its utility in various chemical transformations and biological assays. The 5-iodo substituent, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in the synthesis of complex molecular architectures.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in drug discovery, particularly as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 1-methyl group in the pyrazole ring enhances the metabolic stability of the molecule while maintaining its bioactivity. Additionally, the acetamide functionality provides a site for hydrogen bonding interactions, which can be crucial for binding affinity in drug-receptor interactions.

One of the most compelling aspects of 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide is its potential as a building block for the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications at the 5-iodo position can significantly influence the binding affinity and selectivity of pyrazole-based inhibitors towards target enzymes. This underscores the importance of understanding the structural determinants that govern biological activity.

The compound's relevance is further highlighted by its application in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. Its well-defined structure and predictable reactivity make it an ideal candidate for library synthesis and screening efforts. Furthermore, advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating rational drug design strategies.

Recent publications have explored the synthetic methodologies for preparing 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide, emphasizing efficient and scalable synthetic routes. These approaches often involve multi-step organic transformations starting from commercially available precursors such as 5-amino-1-methylpyrazole. The synthesis typically involves halogenation at the 5-position followed by amide coupling with dimethylamine or its derivatives. Such synthetic strategies highlight the compound's accessibility and utility in industrial-scale production.

The pharmacological potential of this compound has been further explored through in vitro and in vivo studies. Preliminary data suggest that derivatives of 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yl)acetamide exhibit inhibitory activity against various kinases, including those implicated in cancer and inflammatory diseases. The dimethylamino group is particularly important for modulating hydrogen bonding interactions with acidic residues in enzyme active sites, while the iodine substituent provides a site for further derivatization to enhance binding affinity.

In conclusion, 2-(dimethylamino)-N-(5-iodo-1-methyl-1H-pyrazol-4-yi acetamide (CAS No. 2138258-49-6) represents a promising candidate for pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span from lead compound discovery to synthetic chemistry research, underscoring its importance in modern drug development efforts. As our understanding of molecular interactions continues to evolve, compounds like this will remain instrumental in advancing therapeutic innovation.